Cas no 690645-00-2 (N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide)

• Product Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
• CAS No: 690645-00-2
• MF: C₂₂H₁₆N₆OS₂
• MW: 444.532040596008
• CID: 5419797
• PubChem ID: 2213988
• Update Time: 2025-10-19

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• BRD-K48734684-001-01-4
• F3394-1055
• N-(4-(benzo[d]thiazol-2-yl)phenyl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamide
• Z275021992
• 690645-00-2
• CBKinase1_020257
• CBKinase1_007857
• AKOS000813543
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
• VU0618352-1
• N-[4-(2-Benzothiazolyl)phenyl]-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• Inchi： 1S/C22H16N6OS2/c29-20(14-30-22-25-26-27-28(22)17-6-2-1-3-7-17)23-16-12-10-15(11-13-16)21-24-18-8-4-5-9-19(18)31-21/h1-13H,14H2,(H,23,29)
• InChI Key： UZNPYXFDSFGIAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C=C1)(=O)CSC1N(C2=CC=CC=C2)N=NN=1

Computed Properties

• Exact Mass: 444.08270150g/mol
• Monoisotopic Mass: 444.08270150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide

Introduction to N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide (CAS No. 690645-00-2)

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 690645-00-2, represents a fusion of heterocyclic structures that are known for their diverse biological activities. The molecular architecture of this compound incorporates key pharmacophoric elements such as the benzothiazole and tetrazole moieties, which are widely recognized for their potential in modulating various biological pathways.

The benzothiazole ring system, a prominent feature in N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide, is well-documented for its role in pharmaceutical applications. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1,3-benzothiazol-2-yl substituent in the phenyl ring enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. Recent research has highlighted the benzothiazole derivatives as key components in the design of novel therapeutic agents targeting neurological disorders and chronic diseases.

Complementing the benzothiazole moiety is the tetrazole group, which is another critical component of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5^-ylyl^sulfanyl]acetamide

The sulfanyl group in this compound further contributes to its pharmacological profile by enhancing its solubility and bioavailability. This feature is particularly important in drug design, as it ensures that the compound can be effectively absorbed and utilized by the body. The sulfanyl group also has the potential to engage in hydrogen bonding interactions with biological targets, thereby increasing the binding affinity and efficacy of the drug.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies using molecular docking simulations have shown that N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[[(1,phenyl-1H-1,2,3,4-tetrazol

The synthesis of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[^(1-pheno

In conclusion, N-[4-(1,3-benzothiazol